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Compound of Interest

Compound Name: MBP Ac1-9 (4Y)

Cat. No.: B15598907

Get Quote

Technical Support Center: MBP Ac1-9 (4Y)
Welcome to the technical support center for MBP Ac1-9 (4Y). This resource is designed for

researchers, scientists, and drug development professionals to ensure the stability and

successful application of this peptide in your experiments. Here you will find troubleshooting

guides, frequently asked questions (FAQs), and detailed experimental protocols.

Frequently Asked Questions (FAQs)
Q1: What is MBP Ac1-9 (4Y) and what is its primary application?

MBP Ac1-9 (4Y) is a synthetic peptide corresponding to the N-terminal acetylated fragment of

murine Myelin Basic Protein (MBP), with a substitution of tyrosine (Y) for lysine (K) at position

4. This substitution significantly increases its binding affinity to the MHC class II molecule I-Au.

[1] Its primary application is in the study of autoimmune diseases, particularly as an

immunogenic peptide to induce Experimental Autoimmune Encephalomyelitis (EAE), a mouse

model of multiple sclerosis.[2]

Q2: How should I store the lyophilized MBP Ac1-9 (4Y) peptide?
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For long-term storage, the lyophilized peptide should be stored at -20°C or colder in a

desiccator to protect it from moisture.[1]

Q3: What is the best way to reconstitute the lyophilized peptide?

It is recommended to reconstitute the peptide immediately before use. The choice of solvent

will depend on the experimental application. For cell culture assays, sterile phosphate-buffered

saline (PBS) or the appropriate cell culture medium is suitable. For in vivo studies, sterile PBS

is commonly used. To ensure complete dissolution and prevent aggregation, it is advisable to

bring the vial to room temperature before opening, add the solvent, and gently vortex or

sonicate the solution.

Q4: Can I store the reconstituted MBP Ac1-9 (4Y) peptide in solution?

While not ideal, if storage in solution is necessary, it is recommended to prepare aliquots to

avoid multiple freeze-thaw cycles and store them at -20°C for a short period. The stability of

peptides in solution is limited. For optimal results, fresh solutions are always recommended.

Q5: What concentration of MBP Ac1-9 (4Y) should I use in my experiments?

The optimal concentration will vary depending on the specific application. Based on published

literature, the following concentrations can be used as a starting point:

T-cell stimulation assays: 10 µg/mL[3]

MHC binding assays: 200 µM[4]

In vivo EAE induction: Typically, a total of 100-200 µg of the peptide is emulsified in

Complete Freund's Adjuvant (CFA) per mouse for immunization.
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Issue Possible Cause Recommended Solution

Peptide will not

dissolve/Solution is cloudy

The peptide may be

aggregating. This can be

influenced by the solvent, pH,

or concentration. The

hydrophobic nature of the

tyrosine at position 4 can

contribute to aggregation at

high concentrations.

- Bring the peptide vial to room

temperature before adding

solvent.- Use a small amount

of a solvent like DMSO to

initially dissolve the peptide,

then slowly add the aqueous

buffer while vortexing.- Gentle

sonication can help to break

up aggregates.- Ensure the pH

of the buffer is neutral to

slightly acidic.

Inconsistent experimental

results

This could be due to instability

of the peptide in solution,

leading to a decrease in active

concentration over time.

Multiple freeze-thaw cycles of

a stock solution can also

degrade the peptide.

- Always prepare fresh

solutions of the peptide for

each experiment.- If a stock

solution must be used, ensure

it is properly aliquoted to

minimize freeze-thaw cycles.-

Verify the accuracy of your

peptide concentration

determination.

Low or no biological activity

(e.g., poor T-cell stimulation)

The peptide may have

degraded, or the experimental

conditions may not be optimal.

The peptide may have

adsorbed to the surface of

plastic tubes or plates.

- Use freshly prepared peptide

solutions.- Ensure that the

antigen-presenting cells

(APCs) are viable and

functional.- Optimize the

peptide concentration for your

specific assay.- Consider using

low-protein-binding microplates

and pipette tips.

Precipitation of the peptide

during storage or use

The peptide concentration may

be too high for the chosen

solvent, or the storage

conditions may be inadequate.

- Prepare solutions at a

concentration known to be

soluble in your chosen buffer.-

If storing in solution, filter-

sterilize the solution and store
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Changes in temperature or pH

can also cause precipitation.

at 4°C for very short-term use

or -20°C in aliquots.- Avoid

repeated temperature

fluctuations.

Experimental Protocols
Reconstitution of Lyophilized MBP Ac1-9 (4Y)

Allow the vial of lyophilized peptide to warm to room temperature before opening.

Add the desired volume of sterile solvent (e.g., PBS or cell culture medium) to the vial to

achieve the desired stock concentration.

Gently vortex the vial to mix. If the peptide is not fully dissolved, a brief sonication (10-20

seconds) in a water bath sonicator can be applied.

Visually inspect the solution to ensure it is clear and free of particulates before use.

For immediate use, dilute the stock solution to the final working concentration in the

appropriate buffer or medium.

In Vivo EAE Induction
Preparation of Emulsion:

Reconstitute MBP Ac1-9 (4Y) in sterile PBS to a concentration of 2 mg/mL.

In a sterile glass tube, mix an equal volume of the peptide solution with Complete Freund's

Adjuvant (CFA) containing Mycobacterium tuberculosis (e.g., 4 mg/mL).

Emulsify the mixture by repeatedly drawing it into and expelling it from a glass syringe until

a thick, stable emulsion is formed. A drop of the emulsion should not disperse when

placed in a beaker of water.

Immunization:
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Inject 100 µL of the emulsion (containing 100 µg of peptide) subcutaneously into the flank

of each mouse.

Administer pertussis toxin (typically 200 ng) intraperitoneally on the day of immunization

and again 48 hours later to facilitate the entry of immune cells into the central nervous

system.

Monitoring:

Monitor the mice daily for clinical signs of EAE, typically starting around day 7-10 post-

immunization.

In Vitro T-Cell Proliferation Assay
Cell Preparation:

Isolate splenocytes or lymph node cells from immunized mice.

Prepare a single-cell suspension at a concentration of 2 x 106 cells/mL in complete RPMI-

1640 medium.

Assay Setup:

Plate 100 µL of the cell suspension into each well of a 96-well flat-bottom plate.

Prepare a stock solution of MBP Ac1-9 (4Y) in complete RPMI-1640 medium.

Add 100 µL of the peptide solution at various concentrations (e.g., a final concentration of

10 µg/mL) to the wells in triplicate.

Include a negative control (medium alone) and a positive control (e.g., Concanavalin A).

Incubation and Proliferation Measurement:

Incubate the plate at 37°C in a humidified 5% CO2 incubator for 72 hours.

Pulse the cells with 1 µCi of [3H]-thymidine per well for the final 18-24 hours of incubation.
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Harvest the cells onto glass fiber filters and measure thymidine incorporation using a

scintillation counter.

Data Presentation
Table 1: Successfully Implemented Experimental Conditions for MBP Ac1-9 (4Y)

Parameter
In Vivo EAE
Induction

In Vitro T-Cell
Proliferation

MHC Class II
Binding Assay

Solvent Sterile PBS Complete RPMI-1640 Assay-specific buffer

Concentration
100 µg per mouse in

100 µL emulsion
10 µg/mL 200 µM

Preparation
Freshly prepared

emulsion with CFA

Freshly diluted in

medium

Freshly prepared

solution

Storage of Solution

Not recommended;

use immediately after

preparation.

Not recommended;

use immediately.

Not recommended;

use immediately.

Reference [3] [3] [4]

Visualizations
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Click to download full resolution via product page

Caption: Workflow for the induction of Experimental Autoimmune Encephalomyelitis (EAE)

using MBP Ac1-9 (4Y).
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Caption: Workflow for an in vitro T-cell proliferation assay using MBP Ac1-9 (4Y).
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Caption: Simplified signaling pathway of MBP Ac1-9 (4Y) presentation and T-cell recognition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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